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Compound of Interest

Compound Name: (R)-Benzyl mandelate

Cat. No.: B160131

This guide provides a comprehensive overview of the key physical properties of (R)-Benzyl
mandelate, a significant intermediate in pharmaceutical synthesis. The information is tailored
for researchers, scientists, and professionals in drug development, with a focus on its melting
point and solubility characteristics.

Core Physical Properties

(R)-Benzyl mandelate is a chiral ester derived from mandelic acid and benzyl alcohol. It
typically presents as a white to off-white crystalline solid.[1] Its chemical structure and chirality
are pivotal to its applications in asymmetric synthesis.

Table 1: Summary of Physical and Chemical Properties of (R)-Benzyl Mandelate

Property Value Reference(s)
Molecular Formula Ci15H1403 [21[3114]
Molecular Weight 242.27 g/mol [3B1141[5]

White to Almost white powder
Appearance [1]

to crystal
Melting Point 103.5-107 °C [3][5][6]

_ o [a]?®/D ~-55° (c=1in
Optical Activity hloroform) [3]
chloroform
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Solubility Profile

The solubility of (R)-Benzyl mandelate is a critical parameter for its use in various reaction
conditions and formulation studies. It is generally soluble in organic solvents and shows limited
solubility in aqueous solutions.[1]

Table 2: Solubility of (R)-Benzyl Mandelate in Various Solvents

Solvent Solubility (mg/mL) Reference(s)
Dimethylformamide (DMF) 30 [2][3]

Dimethyl sulfoxide (DMSO) 25 [2][3]

Ethanol 20 [2]3]
DMF:PBS (pH 7.2) (1:2) 0.3 [21[3]

Water Less soluble [1]

Acetone Soluble [1]

Experimental Protocols

Detailed methodologies are essential for the accurate determination of physical properties. The
following sections describe generalized protocols relevant to establishing the melting point and
solubility of compounds like (R)-Benzyl mandelate.

3.1. Determination of Melting Point

A standard method for determining the melting point of a crystalline solid involves using a
capillary melting point apparatus.

o Sample Preparation: A small amount of the dried (R)-Benzyl mandelate crystals is finely
powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used.

e Procedure: The capillary tube is placed in the apparatus, and the temperature is raised at a
steady rate (e.g., 1-2 °C per minute) near the expected melting point.
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e Measurement: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample has melted. For (R)-Benzyl
mandelate, a reported melting point is in the range of 103.5°C to 107°C.[3][5][6]

3.2. Determination of Equilibrium Solubility (Shake-Flask Method)

The shake-flask method is a common technique for determining the equilibrium solubility of a
compound in a specific solvent.[7][8]

e Protocol:

o An excess amount of (R)-Benzyl mandelate is added to a known volume of the solvent
(e.g., DMF, DMSO, Ethanol) in a sealed flask.

o The flask is agitated in a constant temperature bath (e.g., 37 + 1 °C for physiological
relevance) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[7]

[8]

o Aliquots of the supernatant are withdrawn at predetermined time intervals (e.g., 24, 28, 33,
48 hours).[7]

o The withdrawn samples are filtered through a suitable membrane filter (e.g., 0.45 um) to
remove any undissolved solid.[7]

o The concentration of (R)-Benzyl mandelate in the filtrate is then determined using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

o Equilibrium is confirmed when consecutive measurements show a constant solubility
value.[7]

Application in Synthesis

(R)-Benzyl mandelate serves as a key chiral building block in the synthesis of various
pharmaceutical compounds. Its utility stems from the stereospecific reactions it can undergo.
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Caption: Synthetic utility of (R)-Benzyl mandelate.

The diagram above illustrates the role of (R)-Benzyl mandelate as a starting material in
chemical reactions to produce more complex, optically active molecules.[3] For instance, it can
be used in enzyme-catalyzed amidation to synthesize a-hydroxyamides or undergo acylation
with ibuprofen.[3]

Logical Workflow for Physical Property
Determination

The process of characterizing a chemical compound like (R)-Benzyl mandelate follows a
logical progression from synthesis to purification and subsequent analysis of its physical
properties.
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Caption: Workflow for determining physical properties.

This workflow outlines the sequential steps involved in obtaining and verifying the physical
properties of (R)-Benzyl mandelate, from its initial synthesis and purification to the final data
analysis and compilation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160131#physical-properties-of-r-benzyl-mandelate-
melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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